Cas no 1805096-77-8 (3-Aminomethyl-2-cyano-5-mercaptobenzoic acid)

• Product Name: 3-Aminomethyl-2-cyano-5-mercaptobenzoic acid
• CAS No: 1805096-77-8
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 4796328
• Update Time: 2025-10-31

3-Aminomethyl-2-cyano-5-mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminomethyl-2-cyano-5-mercaptobenzoic acid

• Inchi： 1S/C9H8N2O2S/c10-3-5-1-6(14)2-7(9(12)13)8(5)4-11/h1-2,14H,3,10H2,(H,12,13)
• InChI Key： ZNOJGXZVAZMDQP-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=O)O)C(C#N)=C(C=1)CN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: -2.1
• Topological Polar Surface Area: 88.1

Additional information on 3-Aminomethyl-2-cyano-5-mercaptobenzoic acid

Recent Advances in the Study of 3-Aminomethyl-2-cyano-5-mercaptobenzoic acid (CAS: 1805096-77-8)

In recent years, the compound 3-Aminomethyl-2-cyano-5-mercaptobenzoic acid (CAS: 1805096-77-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its aminomethyl, cyano, and mercapto functional groups, has been identified as a promising scaffold for the development of novel enzyme inhibitors. Recent studies have highlighted its role in modulating key enzymatic pathways, particularly those involved in inflammatory and oxidative stress responses. Researchers have synthesized derivatives of this compound to explore its structure-activity relationships (SAR) and optimize its pharmacological properties.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-Aminomethyl-2-cyano-5-mercaptobenzoic acid exhibits potent inhibitory activity against cysteine proteases, which are implicated in various pathological conditions, including cancer and neurodegenerative diseases. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the active site of the target enzyme, providing valuable insights for further optimization.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters (2024), where researchers explored the compound's potential as a lead for developing anti-inflammatory agents. The study revealed that derivatives of 3-Aminomethyl-2-cyano-5-mercaptobenzoic acid could effectively suppress the production of pro-inflammatory cytokines in vitro, suggesting its utility in treating chronic inflammatory disorders.

In addition to its therapeutic potential, recent work has also focused on improving the synthetic routes for this compound. A team at the University of Cambridge developed a more efficient and scalable synthesis method, reducing the number of steps and improving overall yield. This advancement is expected to facilitate further research and development efforts.

Looking ahead, the versatility of 3-Aminomethyl-2-cyano-5-mercaptobenzoic acid as a molecular scaffold holds promise for the discovery of new drugs targeting a wide range of diseases. Future research directions may include the exploration of its applications in targeted drug delivery systems and combination therapies. Collaborative efforts between academia and industry will be crucial to translate these findings into clinical applications.